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Compound of Interest

Compound Name: 2,4,8-Trimethylnona-1,7-dien-4-ol

Cat. No.: B12654783 Get Quote

An In-depth Technical Guide on the Molecular Weight of 2,4,8-Trimethylnona-1,7-dien-4-ol

This technical guide provides a detailed analysis of the molecular weight of the chemical

compound 2,4,8-Trimethylnona-1,7-dien-4-ol, intended for researchers, scientists, and

professionals in drug development.

Molecular Formula
The molecular formula for 2,4,8-Trimethylnona-1,7-dien-4-ol has been identified as C₁₂H₂₂O.

[1][2] This formula indicates that each molecule of the compound is composed of 12 carbon

atoms, 22 hydrogen atoms, and one oxygen atom.

Atomic Weights of Constituent Elements
The calculation of the molecular weight relies on the atomic weights of its constituent elements:

Carbon (C), Hydrogen (H), and Oxygen (O). The standard atomic weights are expressed as

intervals, reflecting the natural isotopic variation. For many practical applications, conventional

values are used.
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Element Symbol
Standard Atomic
Weight Interval

Conventional
Atomic Weight (
g/mol )

Carbon C [12.0096, 12.0116][3] 12.011[4]

Hydrogen H
[1.00784, 1.00811][5]

[6][7]
1.008[5]

Oxygen O
[15.99903, 15.99977]

[8][9]
15.999[10]

Calculation of Molecular Weight
The molecular weight (MW) is calculated by summing the atomic weights of all atoms in the

molecule. The following protocol outlines the calculation using the conventional atomic weights.

Experimental Protocol: Molecular Weight Calculation
Identify the molecular formula: C₁₂H₂₂O

Determine the number of atoms for each element:

Carbon (C): 12

Hydrogen (H): 22

Oxygen (O): 1

Multiply the number of atoms of each element by its conventional atomic weight:

Mass of Carbon = 12 * 12.011 g/mol = 144.132 g/mol

Mass of Hydrogen = 22 * 1.008 g/mol = 22.176 g/mol

Mass of Oxygen = 1 * 15.999 g/mol = 15.999 g/mol

Sum the masses to obtain the molecular weight:
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MW = 144.132 + 22.176 + 15.999 = 182.307 g/mol

Summary of Molecular Weight Data
The following table summarizes the reported and calculated molecular weight for 2,4,8-
Trimethylnona-1,7-dien-4-ol for easy comparison.

Data Source Molecular Weight ( g/mol )

Reported Value[1] 182.30654

Calculated Value (using conventional atomic

weights)
182.307

The slight difference between the reported and calculated values can be attributed to the use of

more precise atomic mass values for the specific isotopes in the reported figure versus the

conventional average atomic weights used in the calculation.

Visualization of Calculation Workflow
The following diagram illustrates the logical workflow for calculating the molecular weight of

2,4,8-Trimethylnona-1,7-dien-4-ol.
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Caption: Workflow for calculating the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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